Cas no 2228472-56-6 (O-2-(5-methylpyridin-2-yl)ethylhydroxylamine)

• Product Name: O-2-(5-methylpyridin-2-yl)ethylhydroxylamine
• CAS No: 2228472-56-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6097863
• PubChem ID: 165756002
• Update Time: 2025-07-02

O-2-(5-methylpyridin-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-methylpyridin-2-yl)ethylhydroxylamine
• EN300-1807992
• 2228472-56-6
• O-[2-(5-methylpyridin-2-yl)ethyl]hydroxylamine

• Inchi： 1S/C8H12N2O/c1-7-2-3-8(10-6-7)4-5-11-9/h2-3,6H,4-5,9H2,1H3
• InChI Key： ZRXDMYDCRDHKSX-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC(C)=CN=1)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(5-methylpyridin-2-yl)ethylhydroxylamine

Introduction to O-2-(5-methylpyridin-2-yl)ethylhydroxylamine (CAS No. 2228472-56-6)

O-2-(5-methylpyridin-2-yl)ethylhydroxylamine, a compound with the chemical identifier CAS No. 2228472-56-6, represents a significant advancement in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a pyridine ring substituted with a methyl group at the 5-position and an ethylhydroxylamine moiety at the 2-position imparts unique chemical properties that make it a valuable candidate for further exploration.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of heterocyclic compounds, particularly those derived from pyridine derivatives. Pyridine-based molecules are widely recognized for their versatility and biological activity, making them indispensable in the design of novel therapeutic agents. Among these, O-2-(5-methylpyridin-2-yl)ethylhydroxylamine stands out due to its structural complexity and the potential for diverse pharmacological interactions.

The synthesis of O-2-(5-methylpyridin-2-yl)ethylhydroxylamine involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of an ethylhydroxylamine group at the 2-position. This synthetic route underscores the compound's significance as a building block for more complex molecules.

One of the most compelling aspects of O-2-(5-methylpyridin-2-yl)ethylhydroxylamine is its potential role in drug discovery. The compound's molecular framework suggests that it may exhibit interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. This hypothesis is supported by preliminary studies that indicate favorable binding affinities and selectivity profiles.

Recent research has begun to uncover the pharmacological potential of related pyridine derivatives, particularly in the context of antiviral and anti-inflammatory therapies. O-2-(5-methylpyridin-2-yl)ethylhydroxylamine is anticipated to follow suit, offering new avenues for therapeutic intervention. For instance, its ability to modulate enzyme activity could make it a promising candidate for treating conditions associated with aberrant enzymatic pathways.

The compound's structural features also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and simulations, researchers can predict how O-2-(5-methylpyridin-2-yl)ethylhydroxylamine interacts with biological targets at an atomic level. This approach not only accelerates the drug discovery process but also enhances our understanding of its mechanism of action.

In addition to its pharmaceutical applications, O-2-(5-methylpyridin-2-yl)ethylhydroxylamine holds promise in materials science and chemical biology. Its unique electronic properties and reactivity profile make it a candidate for developing novel catalysts and functional materials. Furthermore, its role as a biochemical probe could provide insights into fundamental cellular processes, contributing to advancements in biotechnology.

The future direction of research on O-2-(5-methylpyridin-2-yl)ethylhydroxylamine is likely to be multifaceted, encompassing both synthetic chemistry and pharmacological exploration. As our understanding of its properties grows, so too will its potential applications across various scientific disciplines. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing this potential fully.

In conclusion, O-2-(5-methylpyridin-2-yl)ethylhydroxylamine (CAS No. 2228472-56-6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique molecular features and potential biological activities position it as a valuable asset in the ongoing quest to discover new medicines. As research continues to unfold, this compound is poised to make significant contributions to both chemistry and medicine.